Cas no 1934406-25-3 (1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1934406-25-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5707359
• PubChem ID: 130623944
• Update Time: 2025-10-12

1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Bromofuran-3-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1619966
• 1934406-25-3
• CID 130623944
• Cyclopropanecarboxaldehyde, 1-[(5-bromo-3-furanyl)methyl]-
• 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C9H9BrO2/c10-8-3-7(5-12-8)4-9(6-11)1-2-9/h3,5-6H,1-2,4H2
• InChI Key： IEPVBTVMRRGFNI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CO1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.690±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±20.0 °C(Predicted)

Additional information on 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde

1-(5-Bromofuran-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934406-25-3): A Comprehensive Overview

The compound 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde, identified by the CAS registry number CAS No. 1934406-25-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of furan derivatives and incorporates a cyclopropane ring, which contributes to its distinctive chemical properties. The presence of a bromine atom at the 5-position of the furan ring further enhances its reactivity and selectivity in various reactions.

The structure of this compound is characterized by a fused system comprising a cyclopropane ring and an aldehyde group, with the furan moiety attached via a methylene bridge. This arrangement allows for versatile reactivity, making it an attractive target for synthetic chemists. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

One of the most notable aspects of 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde is its participation in enantioselective reactions. Researchers have demonstrated that this compound can serve as a chiral auxiliary, facilitating the construction of complex molecular architectures with high enantiomeric excess. This property has garnered significant attention in the field of asymmetric synthesis, where achieving high levels of stereocontrol is paramount.

In addition to its synthetic applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have explored its potential as a building block for π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of CAS No. 1934406-25-3 involves a multi-step process that typically begins with the preparation of the furan derivative followed by cyclopropanation and aldehyde functionalization. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. For instance, recent advancements in catalytic methods have enabled more efficient pathways for constructing the cyclopropane ring, thereby streamlining the overall synthesis process.

Beyond its synthetic and material applications, this compound has also been investigated for its biological activity. Preliminary studies suggest that it exhibits moderate inhibitory effects against certain enzymes, making it a potential lead compound for drug discovery efforts. However, further research is required to fully elucidate its pharmacokinetic properties and therapeutic potential.

In conclusion, 1-(5-bromofuran-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934406-25-3) stands out as a versatile and intriguing molecule with applications spanning synthetic chemistry, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemical science.